Cas no 2171859-92-8 (N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine)

• Product Name: N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine
• CAS No: 2171859-92-8
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5894025
• PubChem ID: 165518162
• Update Time: 2025-06-11

N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine
• 2171859-92-8
• EN300-1290852

• Inchi： 1S/C10H16ClN3/c1-4-5-6-14(3)10-12-8(2)7-9(11)13-10/h7H,4-6H2,1-3H3
• InChI Key： WWMOTOLBXDPVGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N(C)CCCC

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų

Additional information on N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine

Comprehensive Overview of N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine (CAS No. 2171859-92-8)

N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine (CAS No. 2171859-92-8) is a specialized pyrimidine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chloro and dimethyl substitutions, exhibits versatile chemical properties, making it a subject of ongoing research and industrial applications. With the growing demand for high-performance chemical intermediates, this compound stands out due to its potential in synthesis optimization and functional material development.

In recent years, the agrochemical industry has witnessed a surge in interest toward pyrimidine-based compounds, driven by their efficacy in crop protection and pest management. N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine is no exception, as its structural features align with the need for low-toxicity, high-efficiency solutions. Researchers are exploring its role in developing next-generation herbicides and fungicides, addressing global challenges such as resistance management and sustainable agriculture. These applications resonate with current trends, where eco-friendly agrochemicals dominate search queries and industry discussions.

From a pharmaceutical perspective, the pyrimidine scaffold is a cornerstone in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. The presence of the chloro and butyl groups in N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine offers opportunities for structure-activity relationship (SAR) studies, a hot topic among medicinal chemists. Online searches frequently highlight terms like "pyrimidine derivatives in drug design" and "SAR optimization," reflecting the compound's relevance in cutting-edge research.

The compound's physicochemical properties, such as its solubility, stability, and reactivity, are critical for industrial applications. Manufacturers and formulators often seek data on compatibility with other chemicals and storage conditions, which are frequently searched in technical forums. CAS No. 2171859-92-8 is also discussed in the context of green chemistry, as industries strive to reduce environmental footprints while maintaining performance.

Another area of interest is the compound's potential in material science, particularly in the synthesis of advanced polymers and coating additives. Its ability to act as a crosslinking agent or modifier aligns with the rising demand for high-durability materials. Online queries often include terms like "pyrimidine-based polymers" and "chemical additives for coatings," underscoring its multidisciplinary appeal.

In summary, N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine (CAS No. 2171859-92-8) is a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and material science. Its alignment with sustainability trends, drug discovery, and industrial innovation ensures its continued relevance in scientific and commercial spheres. As research progresses, this compound is poised to address some of the most pressing challenges in modern chemistry.